Cas no 1365808-93-0 (3-Dimethoxyphosphoryl-1-[3-(trifluoromethyl)phenoxy]butan-2-one)

• Product Name: 3-Dimethoxyphosphoryl-1-[3-(trifluoromethyl)phenoxy]butan-2-one
• CAS No: 1365808-93-0
• MF: C₁₃H₁₆F₃O₅P
• MW: 340.232115745544
• CID: 4697228
• Update Time: 2023-08-15

3-Dimethoxyphosphoryl-1-[3-(trifluoromethyl)phenoxy]butan-2-one Chemical and Physical Properties

Names and Identifiers

• [1-Methyl-2-oxo-3-(3-trifluoromethyl-phenoxy)-propyl]-phosphonic acid dimethyl ester
• 3-Dimethoxyphosphoryl-1-[3-(trifluoromethyl)phenoxy]butan-2-one

• Inchi： 1S/C13H16F3O5P/c1-9(22(18,19-2)20-3)12(17)8-21-11-6-4-5-10(7-11)13(14,15)16/h4-7,9H,8H2,1-3H3
• InChI Key： TYEZSQGEZMWRMV-UHFFFAOYSA-N
• SMILES： P(C(C)C(COC1C=CC=C(C(F)(F)F)C=1)=O)(=O)(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 418
• Topological Polar Surface Area: 61.8